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Compound of Interest

Compound Name: NS13001

Cat. No.: B609648 Get Quote

Essential Safety and Logistical Information for the Disposal of NS13001

This document provides procedural guidance for the proper disposal of NS13001, a potent and

selective positive allosteric modulator of SK2 and SK3 channels. Due to its hazardous

properties, it is imperative that researchers, scientists, and drug development professionals

adhere to strict safety protocols and consult with their institution's Environmental Health and

Safety (EHS) department for specific disposal requirements in accordance with local, state, and

federal regulations.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for NS13001.
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Property Value Source(s)

Chemical Formula C₁₇H₁₆ClN₇ [1][2]

Molecular Weight 353.8 g/mol [1]

Appearance Solid [1][3]

CAS Number 1063331-94-1 [1]

Solubility

DMF: 20 mg/ml, DMSO: 20

mg/ml, Ethanol: 0.5 mg/ml,

PBS (pH 7.2): 0.3 mg/ml

[1]

GHS Hazard Codes
H302, H372, H317, H334,

H350
[2]

GHS Precautionary Code

(Disposal)
P501 [2]

Hazard Profile and Safety Precautions
NS13001 is classified with several hazard statements, indicating potential health risks.[2] It is

crucial to handle this compound with appropriate personal protective equipment (PPE),

including gloves, lab coats, and eye protection. All handling should occur in a well-ventilated

area or a chemical fume hood.

The GHS hazard codes associated with NS13001 indicate the following potential hazards:

H302: Harmful if swallowed.

H372: Causes damage to organs through prolonged or repeated exposure.

H317: May cause an allergic skin reaction.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H350: May cause cancer.
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The precautionary statement P501 mandates that the contents and container must be disposed

of in accordance with local, regional, national, and international regulations.[2]

Step-by-Step Disposal Protocol
The following protocol provides a general framework for the disposal of NS13001. This is not a

substitute for institution-specific protocols and EHS consultation.

Consult Safety Data Sheet (SDS) and EHS: Before beginning any disposal procedure, obtain

the specific SDS for NS13001 from the manufacturer and consult with your institution's EHS

department. They will provide guidance based on the specific quantities and forms of waste

(e.g., pure compound, solutions, contaminated labware).

Segregate Waste: Do not mix NS13001 waste with other chemical waste streams unless

explicitly permitted by your EHS department. Create a designated and clearly labeled waste

container for all NS13001-related materials.

Package Waste Securely:

Solid Waste: Place solid NS13001 and any contaminated disposable labware (e.g., weigh

boats, pipette tips) into a primary container that is chemically resistant and can be

securely sealed. This primary container should then be placed in a secondary, larger

container with a clear "Hazardous Waste" label.

Liquid Waste: Collect solutions containing NS13001 in a designated, leak-proof, and

chemically compatible container. Ensure the container is properly labeled with the

chemical name, concentration, and any other required hazard information. Do not overfill

the container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "NS13001," and any other information required by your institution and local

regulations.

Storage Pending Disposal: Store the sealed and labeled waste containers in a designated,

secure, and well-ventilated area away from incompatible materials. Follow your institution's

guidelines for the temporary storage of hazardous chemical waste.
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Arrange for Professional Disposal: Contact your institution's EHS department to arrange for

the pickup and disposal of the hazardous waste. Do not attempt to dispose of NS13001
down the drain or in regular trash.

Experimental Workflow and Disposal Decision-
Making
The following diagram illustrates the logical workflow for the proper handling and disposal of

NS13001.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b609648?utm_src=pdf-body
https://www.benchchem.com/product/b609648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Generation

Disposal Protocol

Obtain NS13001

Consult SDS & EHS Guidelines

Wear Appropriate PPE

Handle in Ventilated Area

Generate NS13001 Waste
(Solid, Liquid, Contaminated Labware)

Segregate NS13001 Waste

Initiate Disposal

Package in Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Contact EHS for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of NS13001.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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